Cas no 828268-13-9 (Benzoic acid, 4-methoxy-, (2E)-4-(diethoxyphosphinyl)-2-butenyl ester)

• Product name: Benzoic acid, 4-methoxy-, (2E)-4-(diethoxyphosphinyl)-2-butenyl ester
• CAS No: 828268-13-9
• MF: C₁₆H₂₃O₆P
• MW: 342.32402
• CID: 681649
• PubChem ID: 71417022

Benzoic acid, 4-methoxy-, (2E)-4-(diethoxyphosphinyl)-2-butenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, (2E)-4-(diethoxyphosphinyl)-2-butenyl ester
• 4-diethoxyphosphorylbut-2-enyl 4-methoxybenzoate
• 4-(Diethoxyphosphoryl)but-2-en-1-yl 4-methoxybenzoate
• DTXSID90836370
• 828268-13-9

• Inchi： InChI=1S/C16H23O6P/c1-4-21-23(18,22-5-2)13-7-6-12-20-16(17)14-8-10-15(19-3)11-9-14/h6-11H,4-5,12-13H2,1-3H3
• InChI Key： MDHPVEHHODJKGR-UHFFFAOYSA-N
• SMILES： CCOP(=O)(CC=CCOC(=O)C1=CC=C(C=C1)OC)OCC

Computed Properties

• Exact Mass: 342.12322545g/mol
• Monoisotopic Mass: 342.12322545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 71.1Ų